Ethyl 4-(2-nitrophenyl)-1H-pyrrole-3-carboxylate

Core Science & Biosynthesis

The Strategic Synthesis and Therapeutic Potential of 4-Aryl-1H-pyrrole-3-carboxylic Acid Ethyl Ester Derivatives: A Technical Guide for Drug Discovery Professionals

Introduction: The Pyrrole Scaffold as a Privileged Structure in Medicinal Chemistry

The 1H-pyrrole ring is a cornerstone of heterocyclic chemistry and a recurring motif in a vast array of biologically active compounds, from natural products like heme and chlorophyll to blockbuster pharmaceuticals.[1][2] Its unique electronic properties and ability to participate in various non-covalent interactions make it a "privileged scaffold" in drug design. Within this broad class, derivatives of 4-aryl-1H-pyrrole-3-carboxylic acid ethyl ester represent a particularly compelling chemotype. The strategic placement of an aryl group at the C4-position and a flexible ethyl carboxylate handle at C3 creates a molecular framework ripe for synthetic diversification and interaction with a range of biological targets. These esters often serve as key intermediates or as prodrugs, where the ester moiety enhances oral bioavailability before being hydrolyzed in vivo to the active carboxylic acid.[3]

This guide provides an in-depth exploration of this chemical scaffold, moving from fundamental synthetic strategies and their underlying logic to the compound class's significant antibacterial and anticancer activities. We will dissect detailed experimental protocols, present structure-activity relationship (SAR) data, and illuminate the molecular mechanisms of action that underpin their therapeutic promise.

Part 1: Core Synthetic Strategies and Mechanistic Rationale

The construction of the polysubstituted pyrrole core is a foundational challenge in organic synthesis. For the 4-aryl-1H-pyrrole-3-carboxylic acid ethyl ester scaffold, two primary strategies stand out for their efficiency and versatility: the Van Leusen Pyrrole Synthesis utilizing TosMIC and the venerable Paal-Knorr Synthesis. The choice between these routes is often a strategic one, dictated by the commercial availability and complexity of the required starting materials.

The Van Leusen Pyrrole Synthesis: Building from Acyclic Precursors

The Van Leusen reaction is a powerful tool for constructing the pyrrole ring from non-cyclic components. It employs tosylmethyl isocyanide (TosMIC), a uniquely versatile C1 synthon that provides the C2 and N1 atoms of the pyrrole ring.[4][5] The core of this strategy involves a base-mediated [3+2] cycloaddition between TosMIC and an electron-deficient alkene, typically an α,β-unsaturated ester.[6]

Causality Behind the Method: This approach is exceptionally valuable when the desired aryl group is best introduced as part of an acrylic ester precursor. The synthesis begins with readily available aryl aldehydes, which are converted to the corresponding ethyl β-aryl acrylates (Michael acceptors). This modularity allows for the rapid generation of a diverse library of C4-aryl substituted pyrroles by simply varying the initial aldehyde.[6]

Reaction Mechanism: The reaction proceeds through a well-established pathway:

• Deprotonation: A strong base (e.g., NaH, t-BuOK) removes the acidic proton from the α-carbon of TosMIC, generating a nucleophilic anion.

• Michael Addition: The TosMIC anion undergoes a conjugate (Michael) addition to the ethyl β-aryl acrylate.

• Cyclization: The newly formed intermediate undergoes an intramolecular nucleophilic attack, where the isocyanide nitrogen attacks the ester carbonyl, initiating the ring formation.

• Tautomerization & Elimination: A series of tautomerization steps followed by the elimination of the tosyl group (a good leaving group) leads to the aromatization of the ring, yielding the final 1H-pyrrole product.

Diagram of the Van Leusen Synthesis Workflow:

Caption: Workflow for Van Leusen pyrrole synthesis.

The Paal-Knorr Synthesis: Cyclization of 1,4-Dicarbonyls

The Paal-Knorr synthesis is a classic and highly reliable method for forming pyrroles via the condensation of a 1,4-dicarbonyl compound with ammonia or a primary amine.[7][8][9]

Causality Behind the Method: This method is preferred when the 1,4-dicarbonyl precursor is readily accessible. For the target scaffold, this would involve a precursor like ethyl 2-(2'-aryl-2'-oxoethyl)-3-oxobutanoate. The reaction is often catalyzed by a weak acid and is known for its high yields and operational simplicity.[9][10] The primary challenge and strategic consideration for this route lies in the synthesis of the unsymmetrical dicarbonyl starting material.

Reaction Mechanism: The mechanism involves a sequence of condensation and dehydration steps:

• Hemiaminal Formation: The amine nitrogen performs a nucleophilic attack on one of the carbonyl groups to form a hemiaminal intermediate.

• Intramolecular Cyclization: The nitrogen of the hemiaminal then attacks the second carbonyl group, forming a 2,5-dihydroxytetrahydropyrrole derivative.

• Dehydration: A two-step dehydration of this cyclic intermediate eliminates two molecules of water, resulting in the formation of the aromatic pyrrole ring.[9]

Diagram of the Paal-Knorr Mechanism:

Caption: Key steps in the Paal-Knorr pyrrole synthesis.

Part 2: Biological Activity and Mechanisms of Action

Derivatives of 4-aryl-1H-pyrrole-3-carboxylic acid ethyl ester have demonstrated significant potential in two key therapeutic areas: oncology and infectious disease.

Anticancer Activity: Targeting Cellular Division

A growing body of evidence points to the potent antiproliferative effects of this scaffold against a range of human cancer cell lines.[11][12] The primary mechanism identified involves the disruption of microtubule dynamics, a validated and highly effective strategy in cancer chemotherapy.

Mechanism of Action: Tubulin Polymerization Inhibition Certain 3-aroyl-1-arylpyrrole derivatives, which are structurally related to our core scaffold, have been shown to potently inhibit the polymerization of tubulin into microtubules.[13] This action is critical because microtubules form the mitotic spindle, the cellular machinery responsible for segregating chromosomes during cell division.

• Binding and Disruption: These compounds bind to the colchicine-binding site on β-tubulin. This binding event prevents the tubulin heterodimers from assembling into functional microtubules.

• Cell Cycle Arrest: The failure to form a proper mitotic spindle activates the spindle assembly checkpoint, causing the cell to arrest in the G2/M phase of the cell cycle.[11]

• Apoptosis Induction: Prolonged arrest at the G2/M checkpoint ultimately triggers the intrinsic apoptotic pathway, leading to programmed cell death of the cancerous cell.[11]

Some pyrrole derivatives have also been identified as inhibitors of key protein kinases involved in cancer cell signaling, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR), suggesting that this scaffold can be tailored to engage multiple anticancer pathways.[12]

Diagram of Anticancer Mechanism:

Caption: Inhibition of tubulin polymerization leads to G2/M arrest.

Table 1: Selected Anticancer Activity of 4-Aryl-1H-pyrrole Derivatives

Compound Reference	Aryl Group (C4)	Cell Line	IC₅₀ (µM)	Citation
3f	3,4,5-trimethoxyphenyl	A375 (Melanoma)	8.2	[12]
3f	3,4,5-trimethoxyphenyl	HeLa (Cervical)	10.5	[12]
3a	3,4,5-trimethoxyphenyl	MCF-7 (Breast)	18.7	[12]
3o	4-methoxyphenyl	MGC80-3 (Gastric)	11.9	[11]
3b	4-methoxyphenyl	MG-63 (Osteosarcoma)	14.9	[11]

Antibacterial Activity: A Focus on Gram-Positive Pathogens

Derivatives of this class have consistently shown promising activity against Gram-positive bacteria, most notably against problematic pathogens like Staphylococcus aureus, including methicillin-resistant strains (MRSA).[3][14]

Mechanism of Action: Multiple Potential Targets While the precise mechanism for the 4-aryl-1H-pyrrole-3-carboxylic acid ethyl ester class is still under active investigation, research on related pyrrole-based antibacterials points to several plausible targets:

• DNA Gyrase/Topoisomerase IV Inhibition: Many heterocyclic antibacterials function by inhibiting these essential bacterial enzymes, which are responsible for managing DNA topology during replication. This leads to breaks in the bacterial chromosome and cell death.[7]

• InhA Inhibition: In the context of antitubercular activity, some pyrrole amides have been shown to inhibit InhA, an enoyl-ACP reductase crucial for mycolic acid synthesis in the cell wall of Mycobacterium tuberculosis.[7]

• Undecaprenyl Pyrophosphate Phosphatase (UPPP) Inhibition: Recent studies on N-arylpyrroles suggest they may inhibit UPPP, an enzyme critical for the recycling of the lipid carrier involved in peptidoglycan synthesis, a key component of the bacterial cell wall.[15]

The broad antibacterial potential is often modulated by the nature of the aryl substituent at the C4 position and substitutions on the pyrrole nitrogen.

Table 2: Selected Antibacterial Activity of Pyrrole Derivatives

Compound Class	Organism	MIC (µg/mL)	Citation
1-Arylmethyl-4-aryl-pyrrole-3-acids	Staphylococcus spp.	Appreciable Activity	[14]
Pyrrole-benzamide derivatives	Staphylococcus aureus	3.12 - 12.5	[7]
3-Farnesylpyrrole	MRSA	2.8	[7]
N-arylpyrrole (Vc)	E. coli	16	[15]
N-arylpyrrole (Vc)	MRSA	4	[15]
4-phenylpyrrole-2-carboxamide (5c)	E. coli	6.05	[16]

Part 3: Experimental Protocols and Characterization

The following protocol provides a representative, detailed procedure for the synthesis of a model compound, ethyl 5-(4'-fluorophenyl)-2-methyl-1-phenyl-1H-pyrrole-3-carboxylate, via a Paal-Knorr type synthesis, adapted from the literature.[17]

Detailed Synthesis Protocol

Step 1: Synthesis of the 1,4-Dicarbonyl Precursor (Ethyl 2-[2´-(4´´-fluorophenyl)-2´-oxoethyl]-3-oxobutanoate)

• Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stirrer, add ethyl acetoacetate (1.0 eq) and an appropriate solvent such as toluene.

• Base Addition: Cool the flask in an ice bath and add a suitable base (e.g., sodium ethoxide, 1.0 eq) portion-wise while stirring.

• Electrophile Addition: Slowly add a solution of 2-bromo-1-(4-fluorophenyl)ethan-1-one (1.0 eq) in toluene to the reaction mixture.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl. Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the 1,4-dicarbonyl precursor as a solid.

Step 2: Paal-Knorr Cyclization to form the Pyrrole

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the 1,4-dicarbonyl precursor (1.0 eq), aniline (1.1 eq), and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.1 eq) in toluene.

• Reflux: Heat the reaction mixture to reflux (approx. 110 °C) for 18-24 hours. A Dean-Stark apparatus can be used to remove the water formed during the reaction.

• Monitoring: Follow the consumption of the starting material by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature and evaporate the solvent under reduced pressure.

• Extraction: Dilute the residue with water and extract with an organic solvent (e.g., diethyl ether or ethyl acetate). Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄.

• Purification and Characterization: After filtration and solvent evaporation, purify the crude product by column chromatography on silica gel. Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.[17]

Conclusion and Future Outlook

The 4-aryl-1H-pyrrole-3-carboxylic acid ethyl ester scaffold is a privileged structure with demonstrated and versatile therapeutic potential. Robust and adaptable synthetic routes, primarily the Van Leusen and Paal-Knorr syntheses, allow for extensive chemical exploration of this core. The established anticancer activity, driven by potent inhibition of tubulin polymerization, provides a clear path for the development of novel antimitotic agents. Concurrently, the significant antibacterial activity against challenging Gram-positive pathogens warrants further investigation into their precise mechanism of action to develop new classes of antibiotics. Future work should focus on optimizing the pharmacokinetic properties of these derivatives, exploring a wider range of aryl and N-substituents to refine structure-activity relationships, and conducting in-vivo efficacy studies to translate the clear in-vitro potential into next-generation therapeutic candidates.

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• (2025). Ligand-based discovery of novel N-arylpyrrole derivatives as broad-spectrum antimicrobial agents with antibiofilm and anti-virulence activity. ResearchGate. Available from: [Link]

• Kappe, C. O., et al. (2010). One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Butyl Esters. Syrris. Available from: [Link]

• (2025). Synthesis, antimicrobial activity, DFT-calculation, and docking of 4-(1,3,4-thiadiazol-2-yl)-containing polysubstituted pyrroles. ResearchGate. Available from: [Link]

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Introduction: The Emergence of a Privileged Scaffold

An In-depth Technical Guide to the Medicinal Chemistry of the 2-Nitrophenyl Pyrrole Scaffold

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of biologically active compounds, earning them the designation of "privileged scaffolds."[1] The pyrrole ring, a five-membered aromatic heterocycle containing a nitrogen atom, is a quintessential example of such a scaffold, forming the core of natural products like heme and vitamin B12, as well as blockbuster drugs such as Atorvastatin (Lipitor) and Sunitinib (Sutent).[1][2][3] When this versatile heterocycle is appended with a 2-nitrophenyl group, it gives rise to the 2-nitrophenyl pyrrole scaffold, a structure that has garnered significant attention for its broad and potent pharmacological activities.[4][5]

This guide provides a comprehensive overview of the medicinal chemistry of the 2-nitrophenyl pyrrole scaffold. It is intended for researchers, scientists, and drug development professionals, offering insights into the synthesis, mechanism of action, structure-activity relationships (SAR), and therapeutic potential of this promising class of compounds. We will explore the causality behind experimental designs and the self-validating nature of the described protocols, grounding the discussion in authoritative scientific literature.

Synthetic Strategies: Building the Core Scaffold

The accessibility of a chemical scaffold through efficient and scalable synthetic routes is paramount for its exploration in drug discovery. The 2-nitrophenyl pyrrole core can be constructed through several reliable methods, with the Paal-Knorr synthesis and [3+2] cycloaddition reactions being among the most prominent.

Paal-Knorr Pyrrole Synthesis

The Paal-Knorr reaction is a classic and highly effective method for synthesizing substituted pyrroles. It involves the condensation of a γ-dicarbonyl compound (a 1,4-dicarbonyl) with a primary amine, in this case, a derivative of 2-nitroaniline.[1][6] The reaction proceeds via an acid-catalyzed dehydrative cyclization. The choice of catalyst can range from Brønsted acids like acetic acid and p-toluenesulfonic acid to Lewis acids such as aluminum chloride supported on polystyrene.[6]

Experimental Protocol: Paal-Knorr Synthesis of 2,5-Dimethyl-1-(2-nitrophenyl)-1H-pyrrole

• Reactant Preparation: In a round-bottom flask, combine acetonylacetone (1,4-diketone, 1 mmol) and 2-nitroaniline (1 mmol).

• Catalyst Addition: Introduce a catalytic amount of an acid catalyst, for example, 40 mg of acidic alumina.[6]

• Reaction Conditions: Heat the solvent-free reaction mixture at 60°C.

• Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC). The reaction is typically complete within 45-60 minutes.[6]

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. The resulting solid product can be purified by recrystallization from an appropriate solvent (e.g., ethanol) to afford the desired N-(2-nitrophenyl)pyrrole derivative.

[3+2] Cycloaddition with Tosylmethyl Isocyanide (TosMIC)

A powerful alternative for constructing the pyrrole ring is the [3+2] cycloaddition reaction between an electron-deficient alkene and tosylmethyl isocyanide (TosMIC).[7] This method is particularly useful for synthesizing pyrroles with specific substitution patterns that may be difficult to access via the Paal-Knorr route. For instance, the reaction of an (E)-ethyl-3-(2-nitrophenyl)acrylate with TosMIC under basic conditions yields a highly functionalized pyrrole derivative.[7]

Workflow for Pyrrole Synthesis and Functionalization

The following diagram illustrates a generalized workflow for the synthesis and subsequent modification of pyrrole-based compounds, a common strategy in medicinal chemistry campaigns.

Caption: A typical workflow in medicinal chemistry, from initial scaffold synthesis to lead optimization.

Biological Activities and Therapeutic Targets

The 2-nitrophenyl pyrrole scaffold has been identified as a versatile pharmacophore, with derivatives exhibiting a wide spectrum of biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[4][8] The presence of the electron-withdrawing nitro group often plays a crucial role in the molecule's interaction with biological targets.[9]

Antibacterial and Antitubercular Activity

Several studies have highlighted the potent antibacterial effects of 2-nitrophenyl pyrrole derivatives. A notable example is N-(2-nitrophenyl)-4-(1H-pyrrol-1-yl)benzamide, which has demonstrated significant activity against Mycobacterium tuberculosis.[4] This compound is reported to have strong hydrogen bonding interactions with InhA, the enoyl-acyl carrier protein reductase, a key enzyme in the mycobacterial cell wall synthesis pathway.[4] The minimum inhibitory concentration (MIC) for this compound was reported to be 3.125 μg/mL, indicating potent antitubercular activity.[4]

Anti-inflammatory Activity: COX Inhibition

Chronic inflammation is a hallmark of many diseases, and the cyclooxygenase (COX) enzymes, COX-1 and COX-2, are key targets for anti-inflammatory drugs.[10] Pyrrole-based structures are found in established nonsteroidal anti-inflammatory drugs (NSAIDs) like tolmetin and ketorolac.[2][10] Recent research has shown that novel pyrrole derivatives, including those with a nitrophenyl moiety, can act as potent inhibitors of both COX-1 and COX-2. For instance, certain pyrrole carboxylic acid derivatives have shown IC50 values against COX-2 that are superior to the reference drug celecoxib.[10]

Mechanism of COX Inhibition

The diagram below illustrates the role of COX enzymes in the inflammatory pathway and their inhibition by NSAIDs.

Caption: Simplified inflammatory pathway showing inhibition of COX enzymes by a 2-nitrophenyl pyrrole scaffold.

Structure-Activity Relationship (SAR) Studies

The systematic modification of a lead compound to understand how structural changes affect biological activity is a cornerstone of drug design. SAR studies on the 2-nitrophenyl pyrrole scaffold have provided crucial insights for optimizing potency and selectivity.

The key areas for modification on the scaffold are the pyrrole ring, the nitrophenyl ring, and any linker or appended functional groups. For example, in the case of antitubercular pyrrolyl benzamides, substitutions on the benzamide phenyl ring (designated as 'R') significantly impact activity. Derivatives with R = 4-ClC6H4, 3-FC6H4, and 2,3-ClC6H3 were found to be highly active.[4] This suggests that electron-withdrawing and halogen substituents on this part of the molecule are favorable for activity against M. tuberculosis.

For anti-inflammatory COX inhibitors, the presence of an acetic acid group at position 1 of the pyrrole ring was found to confer high activity against both COX-1 and COX-2.[10] This mimics the carboxylic acid moiety common to many traditional NSAIDs, which is crucial for interacting with a key arginine residue (Arg120) in the active site of the COX enzymes.[10]

Table 1: SAR Summary of Selected 2-Nitrophenyl Pyrrole Derivatives

Scaffold Position/Modification	Target	Observed Activity/Finding	Reference
Benzamide Phenyl Ring (R = 4-Cl)	M. tuberculosis (InhA)	High antitubercular activity (MIC = 3.125 µg/mL)	[4]
Benzamide Phenyl Ring (R = 3-F)	M. tuberculosis (InhA)	High antitubercular activity (MIC = 3.125 µg/mL)	[4]
Pyrrole N1-position (Acetic Acid)	COX-1 / COX-2	Potent inhibition, greater than reference drug celecoxib	[10]
Pyrrole C4-position (Halogen)	MRSA / E. coli	Halogen substitution (Cl or Br) is closely related to antibacterial activity	[4]
Phenyl Ring (3,5-dinitro)	Anion Sensing	Deprotonation in the presence of fluoride, leading to a color change	[5]

Future Perspectives and Conclusion

The 2-nitrophenyl pyrrole scaffold represents a highly versatile and promising platform for the development of new therapeutic agents. Its synthetic tractability allows for the creation of diverse chemical libraries, while its demonstrated activity against a range of important biological targets underscores its therapeutic potential.[1][8]

Future research will likely focus on several key areas:

• Lead Optimization: Fine-tuning the pharmacokinetic properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity - ADMET) of potent hits to develop viable drug candidates.[10]

• Mechanism of Action Studies: Deeper investigation into the specific molecular interactions between these compounds and their biological targets to enable rational, structure-based drug design.

• Exploration of New Targets: Screening 2-nitrophenyl pyrrole libraries against other disease targets, such as viral proteases, protein kinases, and other enzymes, to uncover new therapeutic applications.[11][12]

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Difference between pyrrole-2-carboxylate and pyrrole-3-carboxylate isomers

Executive Summary

In heterocyclic drug design, the regiochemical distinction between pyrrole-2-carboxylate (

-isomer) and pyrrole-3-carboxylate ( -isomer) is not merely structural—it is a fundamental determinant of synthetic viability, metabolic stability, and pharmacophoric vector alignment.[1]

While the pyrrole ring is electron-rich (

-excessive), the introduction of an electron-withdrawing carboxylate group differentially perturbs the aromatic system depending on its position.[1] The 2-isomer is synthetically more accessible but kinetically unstable toward decarboxylation and metabolic oxidation.[1] The 3-isomer , often harder to access via classical cyclization, offers superior metabolic robustness and a distinct hydrogen-bonding vector that is increasingly utilized in modern fragment-based drug discovery (FBDD).[1]

This guide delineates the physicochemical divergences, regioselective synthetic strategies, and mechanistic rationales for selecting between these two isomers.

Physicochemical & Electronic Divergence

The positioning of the carboxylate group relative to the pyrrolic nitrogen creates distinct electronic environments. The C2 position is adjacent to the heteroatom, subjecting it to a stronger inductive effect ($ -I $) than the C3 position.

Comparative Profiling Table

Feature	Pyrrole-2-Carboxylate	Pyrrole-3-Carboxylate	Mechanistic Driver
Acid Dissociation (pKa)	~4.4 (More Acidic)	~5.0 (Less Acidic)	Proximity to electronegative Nitrogen enhances anion stabilization via induction.[1]
Decarboxylation	Facile (Thermal/Acidic)	Resistant	Protonation at C2 creates a stable intermediate, facilitating loss.
Dipole Moment	Vector points toward N	Vector parallel to C2-C3	Affects solubility and binding pocket orientation.[1]
Crystal Packing	Dimers ( motif)	Infinite Chains	2-isomer forms carboxylic dimers; 3-isomer H-bonds via NH...O intermolecularly.[1]
EAS Reactivity	Deactivated at C3/C5	Deactivated at C2/C5	The ester directs incoming electrophiles to meta-positions (relative to itself).[1]

Electronic Density & Resonance

The pyrrole nitrogen donates electron density into the ring (+M effect).

• 2-Position: The carboxylate at C2 can delocalize electrons directly from the nitrogen lone pair through a conjugated system that spans the entire heteroatomic side.[1]

• 3-Position: Resonance stabilization is less direct ("cross-conjugated" relative to the N-C2 bond), resulting in slightly higher electron density remaining on the ring carbons compared to the 2-isomer.[1]

Synthetic Access & Regiocontrol

Achieving high regioselectivity is the primary bottleneck in pyrrole chemistry. Classical methods (Paal-Knorr) favor 2,5-substitution due to steric and thermodynamic control.[1] Accessing the 3-carboxylate requires specific "umpolung" or multicomponent strategies.[1]

Synthetic Decision Tree (DOT Visualization)

Figure 1: Strategic decision tree for accessing specific pyrrole isomers. The Van Leusen reaction is the critical gateway to 3-substituted pyrroles.[1]

Protocol A: Synthesis of Pyrrole-3-Carboxylate (Van Leusen Method)

Context: This method uses Tosylmethyl Isocyanide (TosMIC) to react with

-unsaturated esters. It is the most reliable method to avoid contamination with the 2-isomer.[1]

Reagents:

• Methyl acrylate (Michael acceptor)

• TosMIC (Tosylmethyl isocyanide)

• Sodium hydride (NaH) or t-BuOK[1]

• Solvent: THF/DMSO (2:1)

Step-by-Step Workflow:

• Activation: Suspend NaH (1.1 eq) in dry THF/DMSO at 0°C under Argon.

• Addition: Add TosMIC (1.0 eq) dropwise. Stir for 15 min to generate the anion.

• Cyclization: Add Methyl acrylate (1.0 eq) slowly. The reaction is exothermic; maintain temp < 20°C.

• Elimination: The intermediate undergoes a 5-endo-dig cyclization followed by elimination of the sulfinate group (

  ).[1]

• Quench: Pour into ice water. Neutralize with dilute HCl.

• Purification: Extract with EtOAc. The 3-carboxylate usually crystallizes or can be purified via silica chromatography (Hexane/EtOAc).[1]

Protocol B: Regioselective Halogenation of Pyrrole-2-Carboxylate

Context: The 2-ester directs electrophiles to the 4- and 5-positions.[1]

• Dissolution: Dissolve Methyl pyrrole-2-carboxylate in DMF.

• Reagent: Add NBS (N-Bromosuccinimide) (1.05 eq) at -10°C.

• Selectivity: The reaction yields predominantly methyl 4-bromopyrrole-2-carboxylate .[1]

  • Note: If the ester were at position 3, bromination would occur preferentially at position 5 (alpha to nitrogen, meta to ester).

Reactivity & Stability Profiles

The most critical operational difference is decarboxylation . Pyrrole-2-carboxylic acids are notoriously unstable compared to their 3-isomers.[1]

Mechanism of Decarboxylation

Thermal or acid-catalyzed decarboxylation occurs readily for the 2-isomer because the protonation of the ring at the C2 position generates a cation that is stabilized by the adjacent nitrogen lone pair.[1]

Figure 2: Kinetic pathway showing why 2-carboxylates decarboxylate more readily than 3-carboxylates.[1]

Experimental Implication:

• Storage: Pyrrole-2-carboxylic acids should be stored at -20°C and never subjected to high-temperature acidic hydrolysis during deprotection steps.[1]

• Saponification: Use basic conditions (LiOH/MeOH) rather than acidic hydrolysis to cleave esters at the 2-position.[1]

Medicinal Chemistry Implications[2][3][4][5]

Bioisosteric Vectors

In drug discovery, switching from a 2-carboxylate to a 3-carboxylate is a common scaffold hop to alter the vector of hydrogen bond donors/acceptors without changing the molecular weight significantly.[1]

• 2-Carboxylate: The carbonyl oxygen points away from the NH.[1] This creates a "U-shape" hydrogen bonding motif (Donor-Acceptor on the same face).[1]

• 3-Carboxylate: The carbonyl vector is shifted by ~72°.[1] This can reach different pockets in a receptor (e.g., kinase hinge regions).

Metabolic Stability

The

-positions (C2/C5) of pyrroles are the primary sites for cytochrome P450-mediated oxidation (leading to reactive electrophilic species).[1]

• Blocking C2: Placing the carboxylate at C2 blocks one metabolic soft spot, but the ester itself can be hydrolyzed by esterases.

• Blocking C3: Leaving C2 open (in a 3-carboxylate) makes the molecule susceptible to rapid oxidative clearance unless C2/C5 are substituted with other groups (e.g., methyls or halogens, as seen in Atorvastatin ).

Case Study: Atorvastatin (Lipitor) The core of Atorvastatin is a pentasubstituted pyrrole.[2] While not a simple carboxylate, the synthesis relies on the Paal-Knorr condensation to form the central ring.[2] The specific arrangement of the phenyl and amide groups mimics the hydrophobic pocket of HMG-CoA reductase. The choice of substituents at C3/C4 (amides/aryls) vs C2 (isopropyl) is strictly controlled to maximize binding enthalpy while preventing ring oxidation.

References

• Van Leusen, A. M., et al. (1972).[3] A new and simple synthesis of the pyrrole ring system from Michael acceptors and tosylmethylisocyanides.[3] Tetrahedron Letters.[3]

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry.[4][3][5][6] 5th Edition. Wiley.[6] (Standard text for SEAr mechanisms).

• Mundle, S. O., et al. (2009).[7] Decarboxylation via addition of water to a carboxyl group: acid catalysis of pyrrole-2-carboxylic acid.[1][7] Journal of the American Chemical Society.[7]

• PubChem. (2025).[8][9] Pyrrole-2-carboxylic acid Compound Summary. National Library of Medicine.

• Roth, B. D. (2002). The discovery and development of atorvastatin, a potent novel inhibitor of HMG-CoA reductase. Progress in Medicinal Chemistry.

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• 5. Pyrrole - Wikipedia [en.wikipedia.org]
• 6. α-Unsubstituted Pyrroles by NHC-Catalyzed Three-Component Coupling: Direct Synthesis of a Versatile Atorvastatin Derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Decarboxylation via addition of water to a carboxyl group: acid catalysis of pyrrole-2-carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pyrrole-3-carboxylic acid | C5H5NO2 | CID 101030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Pyrrole-2-Carboxylic Acid | C5H5NO2 | CID 12473 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Biological Activity of Nitrophenyl Pyrrole-3-Carboxylates: Mechanisms, Synthesis, and Evaluation

Executive Summary

The pyrrole nucleus is a cornerstone of medicinal chemistry, forming the scaffold of numerous natural products and synthetic drugs with a wide array of pharmacological activities.[1][2] This guide focuses on a specific, highly promising subclass: nitrophenyl pyrrole-3-carboxylates. The strategic incorporation of a nitrophenyl group and a carboxylate moiety onto the pyrrole ring creates compounds with significant therapeutic potential, particularly in oncology and infectious diseases. This document provides an in-depth exploration of their synthesis, primary biological activities, mechanisms of action, and the critical experimental protocols used for their evaluation. We will delve into their role as potent anticancer agents that function by disrupting microtubule dynamics and their emerging profile as antimicrobial agents.[1][3][4] This guide is intended for researchers and drug development professionals seeking to understand and leverage the therapeutic potential of this important chemical class.

The Pyrrole-3-Carboxylate Scaffold: A Privileged Structure

The pyrrole ring is a five-membered aromatic heterocycle that is prevalent in a vast number of biologically active molecules, including the cholesterol-lowering drug atorvastatin and various anticancer agents.[1][5] Its unique electronic properties and ability to participate in hydrogen bonding make it an ideal scaffold for designing molecules that can interact with biological targets. The carboxylate group at the 3-position further enhances this potential by providing an additional point for interaction and influencing the molecule's overall physicochemical properties, such as solubility and polarity.[5]

The Influence of the Nitrophenyl Moiety

The addition of a nitrophenyl substituent is a key structural feature. The nitro group is strongly electron-withdrawing, which can significantly alter the electron distribution across the entire molecule. This modification can enhance binding affinity to target proteins and is a recurring motif in compounds with potent biological effects. For instance, studies have shown that a 1-(3-nitrophenyl)-pyrrole derivative is a significant inhibitor of tubulin polymerization, a key mechanism in cancer chemotherapy.[3] Similarly, N-(2-nitrophenyl)-4-(1H-pyrrol-1-yl) benzamide has been investigated for its potential as an antibacterial agent.[1]

Synthesis Strategy: The Hantzsch Pyrrole Synthesis

Efficient synthesis is critical for exploring the structure-activity relationships (SAR) of new chemical entities. While several classical methods exist for pyrrole synthesis, such as the Paal-Knorr and Knorr methods, the Hantzsch synthesis is particularly well-suited for producing the highly substituted pyrrole-3-carboxylate core.[5][6] This reaction involves the condensation of a β-ketoester, a primary amine, and an α-haloketone.[5] Modern advancements have adapted this method for continuous flow synthesis, allowing for rapid and efficient production of compound libraries.[7][8]

Workflow for Hantzsch Synthesis of Pyrrole-3-Carboxylates.

Anticancer Activity: Targeting the Cytoskeleton

A primary and well-documented biological activity of nitrophenyl pyrrole derivatives is their potent anticancer effect, which is primarily achieved by targeting microtubules.[2] Microtubules are essential components of the cellular cytoskeleton, playing a critical role in cell division, motility, and intracellular transport.[9]

Mechanism of Action: Inhibition of Tubulin Polymerization

Several studies have demonstrated that these compounds act as microtubule-destabilizing agents.[4][10] They function by binding to the colchicine-binding site on β-tubulin, one of the protein subunits that polymerize to form microtubules.[3][10] This binding prevents the polymerization process, leading to a cascade of downstream effects:

• Disruption of Microtubule Dynamics: The inhibition of polymerization disrupts the delicate balance of microtubule assembly and disassembly required for the formation of the mitotic spindle.

• Cell Cycle Arrest: The failure to form a functional mitotic spindle triggers a cellular checkpoint, causing a robust arrest in the G2/M phase of the cell cycle.[4][10]

• Induction of Apoptosis: Prolonged mitotic arrest ultimately activates the intrinsic apoptotic pathway, leading to programmed cell death in the cancer cells.[4][9]

Pathway of Apoptosis via Tubulin Polymerization Inhibition.

Quantitative Analysis of Anticancer Activity

The cytotoxic potential of these compounds is typically quantified by their half-maximal inhibitory concentration (IC₅₀), which represents the concentration required to inhibit the growth of 50% of a cancer cell population.

Compound Class/Example	Cancer Cell Line	IC₅₀ Value	Reference
1-(3-nitrophenyl)-pyrrole derivative	(Tubulin Assay)	8.9 µM	[3]
Amino derivative of 1-(3-nitrophenyl)-pyrrole	MCF-7 (Breast)	15 nM	[3]
Ethyl-2-amino-pyrrole-3-carboxylates (EAPCs)	Various	Low µM to nM range	[4]
1-(...)-3-(5-(2-nitrophenyl)furan-2-yl)prop-2-en-1-one (3)	HepG2 (Liver)	27 µg/mL	[11]
1-(...)-3-(5-(4-nitrophenyl)furan-2-yl)prop-2-en-1-one (1)	A549 (Lung)	84 µg/mL	[11]

Antimicrobial Activity

The pyrrole scaffold is a common feature in compounds with significant antimicrobial properties.[1][12] While the data for nitrophenyl pyrrole-3-carboxylates specifically is still emerging, related pyrrole derivatives have shown promising activity against a range of bacterial pathogens, including both Gram-positive and Gram-negative species.[1]

Potential Mechanisms of Action

The mechanisms by which pyrrole derivatives exert their antibacterial effects are diverse. Some novel pyrrole-containing compounds have been shown to inhibit bacterial DNA gyrase and topoisomerase IV, enzymes that are crucial for DNA replication and repair.[1] Others have been designed to target enzymes like InhA, which is involved in mycolic acid biosynthesis in Mycobacterium tuberculosis.[1] The presence of the nitrophenyl group may contribute to these interactions, providing a basis for developing new classes of antibiotics to combat antimicrobial resistance.

Quantitative Analysis of Antimicrobial Activity

Antimicrobial efficacy is measured by the Minimum Inhibitory Concentration (MIC), the lowest concentration of a compound that prevents visible growth of a microorganism.

Compound Class/Example	Bacterial Strain	MIC Value (µg/mL)	Reference
Pyrrole benzamide derivatives	Staphylococcus aureus	3.12 - 12.5	[1]
O-acyloximes of 4-formylpyrroles derivatives	Proteus mirabilis	7.81 - 125	[1]
O-acyloximes of 4-formylpyrroles derivatives	Pseudomonas aeruginosa	7.81 - 125	[1]
1-arylmethyl-4-aryl-1H-pyrrole-3-carboxylic acid analogs	Staphylococcus sp.	Active	[1]

Key Experimental Protocols

Validating the biological activity of novel compounds requires robust and standardized experimental procedures. The following protocols are fundamental to the evaluation of nitrophenyl pyrrole-3-carboxylates.

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

This colorimetric assay is a standard method for assessing the cytotoxic effect of a compound on cancer cell lines by measuring metabolic activity.

Principle: The mitochondrial dehydrogenase enzymes in living cells reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the nitrophenyl pyrrole-3-carboxylate compound in cell culture medium. Remove the old medium from the cells and add the compound-containing medium. Include vehicle control (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution (e.g., 20 µL of a 5 mg/mL solution) to each well and incubate for 3-4 hours.

• Solubilization: Remove the MTT-containing medium and add a solubilizing agent (e.g., 150 µL of DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.

Experimental Workflow for the MTT Cytotoxicity Assay.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific bacterium.

Principle: A standardized inoculum of bacteria is challenged with serial dilutions of the antimicrobial agent in a liquid nutrient broth. The MIC is the lowest concentration that inhibits visible bacterial growth after a set incubation period.

Step-by-Step Methodology:

• Compound Preparation: Prepare a stock solution of the nitrophenyl pyrrole-3-carboxylate in a suitable solvent (e.g., DMSO). Create two-fold serial dilutions in a 96-well microtiter plate using cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum Preparation: Culture the test bacterium overnight. Dilute the culture to achieve a standardized concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate containing the compound dilutions. Include a positive control (bacteria, no compound) and a negative control (broth only).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours under appropriate atmospheric conditions.

• MIC Determination: Visually inspect the plate for turbidity. The MIC is the lowest concentration of the compound in which there is no visible growth (i.e., the first clear well).

• Validation: Ensure the positive control shows robust growth and the negative control remains clear.

Conclusion and Future Perspectives

Nitrophenyl pyrrole-3-carboxylates represent a versatile and potent class of bioactive compounds. Their demonstrated ability to act as tubulin polymerization inhibitors establishes them as strong candidates for further development as anticancer therapeutics.[4][10] The emerging evidence of their antimicrobial potential opens a second, equally critical, avenue of research, particularly in the face of rising antibiotic resistance.[1]

Future research should focus on several key areas:

• Structure-Activity Relationship (SAR) Expansion: Systematic modification of the substitution patterns on both the pyrrole and nitrophenyl rings is needed to optimize potency and selectivity.

• Pharmacokinetic Profiling: Investigating the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds is crucial for their translation into in vivo models.

• In Vivo Efficacy: Promising candidates must be evaluated in animal models of cancer and infectious disease to validate their therapeutic potential.

• Mechanism Elucidation: For antimicrobial activity, precise molecular targets need to be identified to understand their mechanism of action and guide further development.

By leveraging the foundational knowledge outlined in this guide, the scientific community can continue to unlock the full therapeutic potential of nitrophenyl pyrrole-3-carboxylates, paving the way for novel treatments for some of the world's most challenging diseases.

References

• Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. (2024). MDPI. Available at: [Link]

• Synthesis, Characterization and Antimicrobial Activity of New Pyrrole Derivatives. (2011). Sociedad Química de México. Available at: [Link]

• New Pyrrole Derivatives with Potent Tubulin Polymerization Inhibiting Activity As Anticancer Agents Including Hedgehog-Dependent Cancer. (n.d.). PMC. Available at: [Link]

• Synthesis and antimicrobial activity of some new pyrrole derivatives. (n.d.). SciSpace. Available at: [Link]

• Synthesis of some new pyrrole derivatives and their antimicrobial activity. (2011). Der Pharma Chemica. Available at: [Link]

• Synthesis and antimicrobial activity of 4, 5 – diphenyl pyrrole derivatives. (n.d.). International Journal of Current Research and Review. Available at: [Link]

• Ethyl-2-amino-pyrrole-3-carboxylates are novel potent anticancer agents that affect tubulin polymerization, induce G2/M cell-cycle arrest, and effectively inhibit soft tissue cancer cell growth in vitro. (2016). PubMed. Available at: [Link]

• The Design, Synthesis, and Biological Activities of Pyrrole-Based Carboxamides: The Novel Tubulin Inhibitors Targeting the Colchicine-Binding Site. (n.d.). PMC. Available at: [Link]

• A New Series of Pyrrole-Based Chalcones: Synthesis and Evaluation of Antimicrobial Activity, Cytotoxicity, and Genotoxicity. (2017). MDPI. Available at: [Link]

• Bioactive pyrrole-based compounds with target selectivity. (n.d.). IRIS - Unipa. Available at: [Link]

• Pyrrole synthesis. (n.d.). Organic Chemistry Portal. Available at: [Link]

• One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Butyl Esters. (n.d.). Syrris. Available at: [Link]

• Bioactive pyrrole-based compounds with target selectivity. (n.d.). PMC. Available at: [Link]

• One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters. (2010). PMC. Available at: [Link]

• One-Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-carboxylic Acid Derivatives via in Situ Hydrolysis of tert-Butyl Esters. (2010). ResearchGate. Available at: [Link]

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Novel Pyrrole-Based Scaffolds for Drug Discovery: A Technical Guide

Introduction: The Enduring Significance of the Pyrrole Scaffold

The pyrrole ring, a five-membered nitrogen-containing heterocycle, stands as a cornerstone in the edifice of medicinal chemistry. Its prevalence in a vast array of natural products and clinically approved drugs underscores its significance as a "privileged scaffold".[1][2][3] Nature itself has harnessed the unique properties of the pyrrole motif in essential biomolecules like heme, chlorophyll, and vitamin B12.[1][4] This biological prevalence, coupled with the pyrrole ring's inherent aromaticity, electronic richness, and structural adaptability, provides a fertile ground for the design and synthesis of novel therapeutics.[1][5]

The versatility of the pyrrole scaffold allows for diverse chemical modifications, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties.[6] This has led to the development of a wide spectrum of therapeutic agents with activities including anticancer, antimicrobial, anti-inflammatory, and antiviral effects.[2][6][7] Prominent examples of pyrrole-containing drugs include Sunitinib, a multi-targeted receptor tyrosine kinase inhibitor for cancer therapy, and Atorvastatin, a widely prescribed cholesterol-lowering agent.[8][9]

This technical guide provides an in-depth exploration of novel pyrrole-based scaffolds for drug discovery. It is designed for researchers, scientists, and drug development professionals, offering insights into synthetic strategies, key therapeutic targets, and the critical interplay of structure-activity relationships. We will delve into the causality behind experimental choices and present self-validating protocols to ensure scientific integrity.

Synthetic Strategies: Building the Pyrrole Core

The construction of the pyrrole ring is a fundamental step in harnessing its therapeutic potential. A variety of synthetic methodologies, ranging from classical name reactions to modern, green chemistry approaches, are available to the medicinal chemist.[10][11] The choice of synthetic route is often dictated by the desired substitution pattern, the scale of the synthesis, and the need for atom economy and environmental sustainability.

Classical and Modern Synthetic Methodologies

Several foundational methods for pyrrole synthesis remain highly relevant in contemporary drug discovery.[12][13]

• Paal-Knorr Synthesis: This is a straightforward and high-yielding condensation reaction between a 1,4-dicarbonyl compound and a primary amine or ammonia.[14][15][16] The reaction typically proceeds under neutral or weakly acidic conditions.[14] The simplicity and efficiency of this method make it a workhorse for generating libraries of substituted pyrroles.[15][17]

• Hantzsch Pyrrole Synthesis: This multicomponent reaction involves the condensation of a β-ketoester, an α-haloketone, and ammonia or a primary amine.[12][18][19] It provides a versatile route to highly substituted pyrroles and is amenable to modern variations, including mechanochemical and continuous flow approaches.[18][20]

• Van Leusen Pyrrole Synthesis: This method utilizes tosylmethyl isocyanide (TosMIC) in a [3+2] cycloaddition with an electron-deficient alkene, such as an α,β-unsaturated ketone or ester.[21][22] This reaction is particularly useful for the synthesis of 3,4-disubstituted pyrroles.[21][23][24]

Recent advancements in synthetic organic chemistry have introduced more sustainable and efficient methods for pyrrole synthesis, including microwave-assisted reactions, the use of green solvents, and photocatalysis.[10][11][25]

Experimental Protocol: Paal-Knorr Synthesis of 2,5-Dimethyl-1-phenyl-1H-pyrrole

This protocol outlines a general procedure for the Paal-Knorr synthesis, a robust method for preparing substituted pyrroles.[21]

Materials:

• Aniline (1.0 eq)

• 2,5-Hexanedione (1.0 eq)

• Methanol

• Concentrated Hydrochloric Acid (catalytic amount)

• 0.5 M Hydrochloric Acid (for workup)

• Methanol/water mixture (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine aniline and 2,5-hexanedione in methanol.

• Add a catalytic amount of concentrated hydrochloric acid (e.g., 1 drop).

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC). A typical reaction time is 15-30 minutes.

• After completion, cool the reaction mixture to room temperature and then place it in an ice bath.

• Add cold 0.5 M hydrochloric acid to the cooled mixture to precipitate the product.

• Collect the crystals by vacuum filtration and wash them with cold water.

• Recrystallize the crude product from a methanol/water mixture to obtain the purified product.[21]

Experimental Protocol: Van Leusen Synthesis of a 3,4-Disubstituted Pyrrole

This protocol provides a general method for the Van Leusen synthesis, which is particularly effective for creating 3,4-disubstituted pyrroles.[21]

Materials:

• α,β-Unsaturated ketone (1.0 eq)

• Tosylmethyl isocyanide (TosMIC) (1.0 eq)

• Sodium Hydride (NaH) (2.0 eq)

• Anhydrous Diethyl Ether

• Anhydrous Dimethyl Sulfoxide (DMSO)

Procedure:

• To a stirred suspension of NaH in anhydrous diethyl ether at 0 °C under an inert atmosphere, add a solution of TosMIC in anhydrous DMSO dropwise.

• Stir the mixture at 0 °C for 15 minutes.

• Add a solution of the α,β-unsaturated ketone in anhydrous diethyl ether dropwise.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Carefully quench the reaction with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[21]

Experimental Protocol: Hantzsch Pyrrole Synthesis of Ethyl 2,4-dimethyl-5-phenyl-1H-pyrrole-3-carboxylate

The Hantzsch synthesis is a versatile multicomponent reaction for generating polysubstituted pyrroles.[19]

Materials:

• Ethyl acetoacetate (1.0 eq)

• 2-Bromo-1-phenylethan-1-one (1.0 eq)

• Aqueous ammonia (excess, e.g., 5-10 eq)

• Ethanol

• Diethyl ether

• Water

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve ethyl acetoacetate and 2-bromo-1-phenylethan-1-one in ethanol.

• To the stirred solution, add an excess of aqueous ammonia.

• Heat the reaction mixture to reflux for 2-4 hours, monitoring the progress by TLC.

• Upon completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Partition the residue between diethyl ether and water.

• Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic solution.

• Purify the crude product by silica gel column chromatography.[19]

Caption: Key synthetic routes to the pyrrole scaffold.

Therapeutic Applications and Mechanisms of Action

The structural diversity achievable with pyrrole-based scaffolds has led to their exploration across a wide range of therapeutic areas.[1][7] A deep understanding of the mechanism of action at the molecular level is paramount for rational drug design and optimization.

Anticancer Activity

Pyrrole derivatives have demonstrated significant potential as anticancer agents, targeting various hallmarks of cancer.[7][26][27]

• Kinase Inhibition: Many pyrrole-containing compounds act as inhibitors of protein kinases, which are crucial regulators of cell signaling pathways often dysregulated in cancer.[8][9][28] Sunitinib, for example, is a multi-targeted receptor tyrosine kinase inhibitor that targets VEGFRs and PDGFRs, thereby inhibiting angiogenesis and tumor growth.[8] The pyrrole-indolin-2-one scaffold is a key feature of many kinase inhibitors.[8]

• Microtubule Polymerization Inhibition: Some pyrrole derivatives disrupt the dynamics of microtubule polymerization, leading to cell cycle arrest and apoptosis.[7][26]

• Modulation of Apoptosis: Pyrrole-based compounds can induce apoptosis through various mechanisms, including the inhibition of anti-apoptotic proteins like Bcl-2.[7][26][29]

A recent study highlighted a series of polyenylpyrrole derivatives that exhibited high cytotoxicity against non-small-cell lung carcinoma cells, acting through caspase-dependent apoptosis.[29] Another study reported on pyrrole derivatives that induced cell cycle arrest and suppressed cell migration in cervical cancer cells by inhibiting the mTOR signaling pathway.[28]

Antimicrobial and Antiviral Activity

The emergence of antimicrobial resistance necessitates the development of novel anti-infective agents.[30][31] Pyrrole-containing natural products and their synthetic analogs have shown promising activity against a range of pathogens.[32][33][34]

• Antibacterial Agents: Pyrrole derivatives have demonstrated broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria.[32][33] The natural products pyrrolomycins and marinopyrroles, for instance, are highly halogenated compounds that are thought to act as protonophores, disrupting bacterial cell membranes.[31]

• Antiviral Agents: The pyrrole scaffold is also present in antiviral drugs. For example, Telaprevir, a peptidomimetic containing a pyrrolidine moiety, is used to treat chronic Hepatitis C Virus (HCV) infection.[4]

Anti-inflammatory and Other Activities

Pyrrole derivatives have also been investigated for their anti-inflammatory, antimalarial, and neuroprotective properties.[1][35][36]

• Anti-inflammatory Agents: Tolmetin is a clinically used non-steroidal anti-inflammatory drug (NSAID) that features a pyrrole core.[1]

• Antimalarial Agents: Researchers have explored pyrrole-based compounds as inhibitors of Plasmodium falciparum cGMP-dependent protein kinase (PfPKG), a validated target for antimalarial drug development.[35][36][37][38][39]

Caption: Therapeutic targets of pyrrole-based compounds.

Structure-Activity Relationship (SAR) and Lead Optimization

A systematic exploration of the structure-activity relationship (SAR) is crucial for optimizing the potency, selectivity, and ADME (absorption, distribution, metabolism, and excretion) properties of pyrrole-based drug candidates.[27][35]

Key Pharmacophoric Features

The biological activity of pyrrole derivatives can be significantly influenced by the nature and position of substituents on the pyrrole ring.

• N-Substitution: Modification of the nitrogen atom can modulate the polarity, solubility, and membrane permeability of the compound.[1]

• C-Substitution: The introduction of various functional groups at the carbon positions of the pyrrole ring can lead to specific interactions with biological targets. For example, in the case of pyrrole-based kinase inhibitors, specific substitutions can enhance binding to the ATP-binding pocket of the kinase.[40][41]

Case Study: SAR of Pyrrole-Based PfPKG Inhibitors

A recent study on a series of pyrrole-based inhibitors of P. falciparum cGMP-dependent protein kinase (PfPKG) provides valuable insights into SAR-guided lead optimization.[35][36] The researchers systematically modified key pharmacophores to explore chemical diversity and understand the requirements for potent and selective inhibition. This study, which included the determination of the co-crystal structure of an inhibitor bound to PfPKG, established a rational strategy for future lead optimization.[35][36][37][38][39]

Quantitative Data on Anticancer Activity of Pyrrole Derivatives

The following table summarizes the in vitro cytotoxic activity of a series of newly synthesized pyrrole derivatives against various human cancer cell lines.[42][43][44]

Compound	Cell Line	IC50 (µM)	Reference
11a	MCF-7 (Breast)	0.41 ± 0.056	[43]
A549 (Lung)	0.02 ± 0.007	[43]
Colo-205 (Colon)	0.73 ± 0.043	[43]
A2780 (Ovarian)	0.33 ± 0.08	[43]
11b	MCF-7 (Breast)	1.12 ± 0.081	[43]
A549 (Lung)	0.15 ± 0.011	[43]
Colo-205 (Colon)	1.34 ± 0.065	[43]
A2780 (Ovarian)	0.98 ± 0.05	[43]
4a	LoVo (Colon)	> 50 (24h), ~25 (48h)	[42][44]
4d	LoVo (Colon)	> 50 (24h), ~25 (48h)	[42][44]

Data are presented as mean ± standard deviation.

Future Directions and Conclusion

The pyrrole scaffold continues to be a highly valuable and versatile platform for the discovery of new drugs. Future research in this area is likely to focus on several key aspects:

• Development of Novel Synthetic Methodologies: The exploration of new, more efficient, and sustainable synthetic methods will facilitate the creation of diverse libraries of pyrrole derivatives for high-throughput screening.[10][45][46]

• Exploration of New Biological Targets: As our understanding of disease biology grows, so too will the opportunities to design pyrrole-based compounds that modulate novel therapeutic targets.[6][47]

• Application of Computational Methods: In silico drug design, including molecular docking and virtual screening, will play an increasingly important role in the rational design and optimization of pyrrole-based drug candidates.[27][48]

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• Recent advances in the antimicrobial application of the pyrrolo[2,3-d]pyrimidine scaffold: innovative synthetic strategies, structural diversification, and bioactivity evalu
• Structure–Activity Relationship of a Pyrrole Based Series of PfPKG Inhibitors as Anti-Malarials. (2024).
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• Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. (2024). PubMed.
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• Synthesis, Reactions and Medicinal Uses of Pyrrole. (n.d.). Pharmaguideline.
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• Synthesis and biological evaluation of 1, 2, 3-triazole incorporated pyrrole derivatives as anticancer agents. (2024). Taylor & Francis.
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• Broad-Spectrum Anti-Infective Activity of Natural Compounds Pyrrolomycins, Marinopyrroles, and Their Analogs. (2026). MDPI.
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• Recent Advances in the Green Synthesis of Poly Functionalized Pyrroles. (n.d.).
• Synthesis and Biological Evaluation of Polyenylpyrrole Derivatives as Anticancer Agents Acting through Caspases-Dependent Apoptosis. (n.d.).
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• Pyrrole: a resourceful small molecule in key medicinal hetero-arom
• Structure-Activity Relationship of a Pyrrole Based Series of PfPKG Inhibitors as Anti-Malarials. (2024). MalariaWorld.
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• Understanding the mechanism of action of pyrrolo[3,2-b]quinoxaline-derivatives as kinase inhibitors. (2020). PMC.
• Synthesis of Multi-Substituted Pyrrole Derivatives Through [3+2] Cycloaddition with Tosylmethyl Isocyanides (TosMICs) and Electron-Deficient Compounds. (2018). PMC.
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• Pyrrole-based EGFR inhibitors for the treatment of NCSLC: Binding modes and SARs investig
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• Pyrrole derivatives as potent inhibitors of lymphocyte-specific kinase: Structure, synthesis, and SAR. (2010). PubMed.

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Protocols & Analytical Methods

Application Note: Precision Synthesis of 3,4-Disubstituted Pyrroles via the Van Leusen Protocol

Executive Summary & Strategic Rationale

The pyrrole ring is a privileged scaffold in medicinal chemistry, forming the core of blockbuster drugs like Atorvastatin and Sunitinib. However, a synthetic dichotomy exists: while 2,5-disubstituted pyrroles are effortlessly accessed via the classical Paal-Knorr synthesis, the 3,4-disubstituted isomers remain synthetically elusive.

Standard electrophilic aromatic substitution (EAS) on a pyrrole ring heavily favors the

-positions (C2/C5). Forcing substitution at the -positions (C3/C4) typically requires blocking groups or long linear sequences.

This guide details the Van Leusen Pyrrole Synthesis , a robust, one-pot [3+2] cycloaddition that specifically targets the 3,4-substitution pattern. By utilizing p-toluenesulfonylmethyl isocyanide (TosMIC) as a "traceless" 3-atom synthon, researchers can access complex 3,4-diaryl or 3-acyl-4-aryl pyrroles in a single step from readily available electron-deficient alkenes.

Mechanistic Logic: The "Traceless" Activation

The genius of the Van Leusen protocol lies in the dual role of the tosyl group. It first activates the

-methylene protons of the isocyanide for deprotonation, and subsequently acts as a leaving group to aromatize the system.

The Pathway[1][2][3][4]

• Activation: Base deprotonates TosMIC to form a carbanion.

• Michael Addition: The carbanion attacks the

  -position of an electron-deficient alkene (e.g., enone, nitroalkene).

• 5-endo-dig Cyclization: The resulting enolate attacks the isocyanide carbon, closing the ring.

• Elimination: The intermediate eliminates

  -toluenesulfinic acid (TsH), driving aromatization to the pyrrole.

Figure 1: Mechanistic flow of the Van Leusen reaction. The tosyl group is essential for activation but is absent in the final product.

Detailed Protocol: Synthesis of 3-Aroyl-4-Arylpyrroles[1][5]

This protocol describes the synthesis of a 3,4-disubstituted pyrrole using a chalcone (enone) and TosMIC.[1][2][3] This reaction is scalable and tolerant of various functional groups.[4][5]

Reagents & Equipment

• Substrate: Chalcone (1.0 equiv) [e.g., (E)-1,3-diphenylprop-2-en-1-one]

• Reagent: TosMIC (1.1 – 1.2 equiv)

• Base: Sodium Hydride (NaH, 60% dispersion in oil) OR Potassium tert-butoxide (tBuOK). Note: NaH is standard, but tBuOK often provides cleaner profiles for sensitive substrates.

• Solvent: Anhydrous THF or DMSO/Ether mixture (2:1).

• Atmosphere: Nitrogen or Argon balloon.

Step-by-Step Methodology

Step 1: Reagent Preparation

• Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

• Cool to room temperature under a stream of

  .

• Add TosMIC (1.2 mmol, 234 mg) and the Chalcone (1.0 mmol, 208 mg).

• Dissolve in anhydrous THF (10 mL).

Step 2: Base Addition (The Critical Step)

• Caution: Exothermic reaction.

• Cool the mixture to 0°C using an ice bath.

• Add NaH (2.5 mmol, 100 mg, 60% dispersion) portion-wise over 5 minutes.

  • Why? Rapid addition can cause localized heating and polymerization of the enone.

• Allow the reaction to stir at 0°C for 30 minutes.

Step 3: Reaction Progression

• Remove the ice bath and allow the reaction to warm to room temperature (20-25°C).

• Stir for 2–4 hours.

• Monitoring: Check TLC (Hexanes/EtOAc 3:1). The chalcone spot (usually UV active, high

  ) should disappear. A new, often fluorescent spot (pyrrole) will appear at lower .

Step 4: Quench and Workup

• Carefully quench the excess NaH by adding water (5 mL) dropwise at 0°C. Warning: Hydrogen gas evolution.

• Dilute with Ethyl Acetate (30 mL) and transfer to a separatory funnel.

• Wash the organic layer with water (

  mL) and brine ( mL).

  • Note: DMSO protocols require extensive water washing to remove the solvent.

• Dry over anhydrous

  , filter, and concentrate in vacuo.

Step 5: Purification

• The crude residue is often a yellow/brown solid.

• Purify via silica gel flash chromatography.

  • Eluent: Gradient from 100% Hexanes to 80:20 Hexanes/EtOAc.

• Yield Expectation: 65–85%.

Troubleshooting & Optimization

The table below summarizes common failure modes and their scientific resolutions.

Observation	Probable Cause	Corrective Action
No Reaction (SM remains)	Base degraded or wet solvent.	Use fresh NaH or switch to tBuOK (1M in THF). Ensure anhydrous conditions.
Complex Mixture (TLC)	Polymerization of enone.	Lower temperature to -20°C during base addition. Dilute reaction (0.05 M).
Regioisomer Formation	Steric clash in Michael addition.	Verify substrate geometry. -substituted enones are sensitive to steric bulk.
Low Yield	Incomplete elimination of Ts group.	Gentle heating (40-50°C) may be required for the final elimination step.

Scope and Limitations

Substrate Tolerance

• Electron-Deficient Alkenes: The reaction works best with Michael acceptors.

  • Enones: Yield 3-acyl-4-arylpyrroles.[1][2][6]

  • Nitroalkenes: Yield 3-nitro-4-arylpyrroles (or denitrated products under specific conditions).

  • Acrylates: Yield pyrrole-3-carboxylates.[7]

• Sterics: Substitution at the

  -position of the enone (the carbon attacked by TosMIC) is well-tolerated. Substitution at the -position (the carbon becoming C4 of pyrrole) is sensitive to bulk; bulky groups may retard the Michael addition.

Comparison with Other Methods

Method	Regioselectivity	Key Advantage	Key Limitation
Van Leusen	3,4-Disubstituted	One-pot; Commercial reagents.	Requires electron-deficient alkene.[8][2]
Paal-Knorr	2,5-Disubstituted	Very high yields; Simple.	Cannot easily access 3,4-pattern.
Barton-Zard	3,4-Disubstituted	Good for pyrrole-2-carboxylates.	Requires nitroalkenes & isocyanoacetates.[3][9][10]

References

• Van Leusen, A. M.; Siderius, H.; Hoogenboom, B. E.; van Leusen, D. "A new and simple synthesis of the pyrrole ring system from Michael acceptors and tosylmethyl isocyanide." Tetrahedron Letters, 1972 , 13(52), 5337–5340.

• Menéndez, J. C. "Synthesis of 3,4-Disubstituted Pyrroles.[11][2][6] A Review." Organic Preparations and Procedures International, 2013 , 45(3), 175–203.

• Ghamari Kargar, P.; Bagherzade, G. "Mechanistic explanation for synthesis of 3,4-disubstituted pyrrole employing indanedione." ResearchGate, 2024 .

• Rao, H. S. P.; Jothilingam, S. "One-pot synthesis of 3,4-disubstituted pyrroles from enones and tosylmethyl isocyanide." Tetrahedron Letters, 2001 , 42(37), 6595–6597.

• Barton, D. H. R.; Zard, S. Z. "A new synthesis of pyrroles from nitroalkenes."[9] Journal of the Chemical Society, Chemical Communications, 1985 , (16), 1098–1100.

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Functionalization of the pyrrole nitrogen in 3-carboxylate derivatives

Topic: Functionalization of the Pyrrole Nitrogen in 3-Carboxylate Derivatives Content Type: Application Note & Technical Guide Audience: Medicinal Chemists, Process Chemists, and Academic Researchers

Application Note: Strategic -Functionalization of Pyrrole-3-Carboxylates

Introduction & Mechanistic Context

The pyrrole-3-carboxylate scaffold is a privileged pharmacophore, serving as the core for blockbuster drugs like Atorvastatin (Lipitor) and receptor tyrosine kinase inhibitors like Sunitinib. However, functionalizing the pyrrole nitrogen (

) in the presence of a 3-carboxylate group presents a distinct electronic paradox compared to unsubstituted pyrrole.

The Electronic "Push-Pull" Effect

• Acidity (

  ): Unsubstituted pyrrole has a of (in DMSO). The electron-withdrawing group (EWG) at position 3 stabilizes the conjugate base (pyrrolide anion) via resonance, lowering the to the range. This makes deprotonation easier.

• Nucleophilicity: While easier to deprotonate, the resulting anion is less nucleophilic than a standard pyrrole anion due to charge dispersal onto the carboxylate oxygen. Consequently, reactions require more reactive electrophiles or specific catalytic activation.

• Regioselectivity: The 3-carboxylate sterically and electronically discourages electrophilic attack at

  and , generally favoring -alkylation under basic conditions. However, "soft" electrophiles or high temperatures can still lead to thermodynamic -alkylation byproducts.

Decision Matrix: Method Selection

Select the optimal protocol based on your electrophile type and substrate stability.

Figure 1: Decision tree for selecting the appropriate N-functionalization strategy based on electrophile availability.

Detailed Protocols

Method A: Classical Alkylation (The "Workhorse")

Best for: Primary alkyl halides, benzyl bromides, and non-sensitive substrates. Mechanism: Deprotonation followed by nucleophilic attack.[1][2]

Reagents

• Base: Sodium Hydride (NaH, 60% in oil) for unreactive halides; Potassium Carbonate (

  ) for activated halides (allylic/benzylic).

• Solvent: Anhydrous DMF or DMSO (Polar aprotic solvents are critical to dissociate the ion pair).

Protocol

• Preparation: In a flame-dried round-bottom flask under Argon, dissolve the pyrrole-3-carboxylate (1.0 equiv) in anhydrous DMF (

  concentration).

• Deprotonation: Cool to

  . Add NaH (1.2 equiv) portion-wise.

  • Observation: Evolution of

    gas. The solution often turns yellow/orange, indicating pyrrolide formation.

  • Wait: Stir at

    for 30 mins to ensure complete deprotonation.

• Alkylation: Add the alkyl halide (1.2–1.5 equiv) dropwise.

• Reaction: Allow to warm to Room Temperature (RT). Stir for 2–12 hours.

  • Monitoring: TLC (Hexane/EtOAc). Look for the disappearance of the lower

    NH spot.

• Workup: Quench carefully with sat.

  . Extract with EtOAc ( ). Wash organics with water ( ) to remove DMF (critical step). Dry over .[3][4]

Expert Insight: If

-alkylation is observed (often at C2), switch to in Acetone or Acetonitrile. The larger Cesium cation creates a "looser" ion pair, promoting -selectivity via the Hard-Soft Acid-Base (HSAB) principle.

Method B: Chan-Lam Oxidative Coupling ( -Arylation)

Best for: Introducing aromatic rings (phenyl, pyridyl). Why not Buchwald? Palladium-catalyzed amination is often sluggish with electron-poor pyrroles. Copper-mediated oxidative coupling is milder and more robust for this scaffold.

Protocol

• Setup: To a reaction vial equipped with a stir bar (open to air), add:

  • Pyrrole-3-carboxylate (1.0 equiv)

  • Aryl Boronic Acid (1.5–2.0 equiv)

  • (1.0 equiv) — Note: Catalytic variants exist, but stoichiometric Cu is more reliable for discovery.

  • Molecular Sieves (4Å, activated)

• Solvent/Base: Add Dichloromethane (DCM) (

  ) followed by Pyridine (2.0 equiv) or TEA.

• Reaction: Stir vigorously at RT open to the atmosphere (requires

  for catalyst turnover/re-oxidation).

  • Duration: 12–48 hours.

  • Color Change: Reaction typically starts blue/green and may darken.

• Workup: Filter through a pad of Celite to remove copper salts. Wash the pad with DCM. Concentrate and purify via silica gel chromatography.

Method C: Mitsunobu Reaction

Best for: Alkylation using secondary alcohols or when preserving stereochemistry (with inversion) is required. Constraint: Works best because the

of pyrrole-3-carboxylate ( ) falls within the ideal range for Mitsunobu nucleophiles.

Protocol

• Mix: Dissolve pyrrole-3-carboxylate (1.0 equiv), Alcohol (1.2 equiv), and Triphenylphosphine (

  , 1.5 equiv) in anhydrous THF.

• Activation: Cool to

  .

• Addition: Add DIAD (Diisopropyl azodicarboxylate) or DEAD (1.5 equiv) dropwise.

  • Rate: Slow addition is crucial to prevent side reactions.

• Reaction: Warm to RT and stir 12–24 hours.

• Optimization: If conversion is low, use ADDP (1,1'-(azodicarbonyl)dipiperidine) and

  for a more powerful activating system.

Experimental Workflow & Troubleshooting

Figure 2: Step-by-step workflow for the standard NaH-mediated alkylation.

Troubleshooting Table

Observation	Probable Cause	Corrective Action
Low Conversion	Incomplete deprotonation or moisture.	Ensure NaH is fresh. Increase deprotonation time. Dry DMF over sieves.
C-Alkylation (C2/C5)	Temperature too high or "Soft" electrophile.	Keep reaction at longer. Switch base to or TBU.
Polymerization	Acidic impurities or excessive heat.	Ensure reaction remains basic. Avoid heating above unless necessary.
Emulsion during Workup	DMF presence.	Wash organic layer with 5% LiCl solution (breaks DMF emulsions).

References

• Electronic Properties of Pyrroles: Jones, R. A., & Bean, G. P. (1977). The Chemistry of Pyrroles. Academic Press. (Foundational text on pyrrole acidity and reactivity).

• Chan-Lam Coupling Protocol: Qiao, J. X., & Lam, P. Y. S. (2011). "Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives." Synthesis, 2011(06), 829-856.

• Mitsunobu Reaction on Azoles: Swamy, K. C. K., et al. (2009). "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 109(6), 2551–2651.

• Regioselectivity in Pyrroles: Sobri, A., et al. (2022). "Sustainable Synthesis of N-Alkyl-Pyrrolecarboxylic Derivatives." ACS Sustainable Chemistry & Engineering.

• General Pyrrole Protocols: "Pyrrole-3-carboxylic acid | C5H5NO2." PubChem.[1][5]

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• 5. Pyrrole-3-carboxylic acid | C5H5NO2 | CID 101030 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Minimizing side reactions in Barton-Zard pyrrole synthesis

Status: Operational Topic: Minimizing Side Reactions in Pyrrole Synthesis Lead Scientist: Senior Application Scientist Last Updated: February 25, 2026

Diagnostic Decision Matrix

Before altering your experimental parameters, use this logic flow to identify the specific failure mode.

Caption: Diagnostic flow for identifying root causes of failure in Barton-Zard pyrrole synthesis.

Critical Reagent Control: The Nitroalkene

The single most common point of failure in the Barton-Zard reaction is the quality and handling of the nitroalkene.

The Problem: Nitroalkenes are potent Michael acceptors. In the presence of the base required for the Barton-Zard reaction (e.g., DBU, TMG), they are prone to rapid anionic polymerization. This competes directly with the desired attack by the isocyanoacetate carbanion.

Quality Assurance Protocol:

• Purity Check: Run a 1H NMR immediately before use. If significant polymer (broad peaks) or nitro-alcohol precursors are present, recrystallize or distill.

• Storage: Store nitroalkenes at -20°C under argon.

• Handling: Never store the nitroalkene in the basic reaction mixture. It must be either:

  • Present with the isocyanide before base addition (Standard).

  • Added slowly to a mixture of isocyanide and base (Inverse Addition - Recommended for unstable substrates).

Troubleshooting Guides (Q&A)

Issue A: The "Black Tar" Phenomenon

User Question: "I added DBU to my mixture of nitroalkene and ethyl isocyanoacetate, and within 5 minutes, the solution turned black and viscous. My yield is <10%."

Technical Analysis: You have triggered the anionic polymerization of the nitroalkene. The base (DBU) can initiate a chain reaction where one nitroalkene molecule attacks another, rather than waiting for the isocyanoacetate to attack. This is common with electron-poor nitroalkenes (e.g.,

-nitrostyrenes with electron-withdrawing groups).

Corrective Action:

• Switch to Inverse Addition: Do not dump the base into the nitroalkene. Instead:

  • Dissolve the isocyanoacetate and Base (DBU) in the solvent (THF or IPA).

  • Dissolve the nitroalkene in a separate syringe.

  • Add the nitroalkene dropwise to the base/isocyanide mixture.

  • Why: This keeps the instantaneous concentration of nitroalkene low, ensuring it reacts with the vast excess of isocyanide anion rather than finding another nitroalkene molecule to polymerize with.

• Temperature Control: Lower the temperature to 0°C or -10°C during addition. Polymerization has a higher activation energy than the Michael addition.

Issue B: Stalled Intermediates (Michael Adducts)

User Question: "I see consumption of starting material, but NMR shows a non-aromatic intermediate. The elimination of the nitro group isn't happening."

Technical Analysis: The reaction proceeds via a dihydro-pyrrole intermediate. The final step is the base-mediated elimination of HNO₂ (nitrous acid) to aromatize. If your base is too weak or the leaving group (nitro) is stabilized, this step stalls.

Corrective Action:

• Base Strength: If using carbonates (

  ), switch to amidines like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or TMG (1,1,3,3-Tetramethylguanidine).

• Stoichiometry: Ensure you are using at least 2.0 equivalents of base. One equivalent is consumed to deprotonate the isocyanide; the second is required to neutralize the eliminated HNO₂.

• Acidic Workup: Sometimes the intermediate is stable in base but eliminates upon acidification. Treat the crude mixture with dilute acid (e.g., 1M HCl) briefly, then neutralize.

Issue C: Isocyanide Hydrolysis

User Question: "My isocyanoacetate spot disappeared on TLC, but I isolated a formamino ester instead of pyrrole."

Technical Analysis: Isocyanides are sensitive to acid-catalyzed hydrolysis, but in basic conditions with wet solvents, they can form formamides. This effectively kills the nucleophile.

Corrective Action:

• Solvent Drying: Use THF distilled from Sodium/Benzophenone or passed through an activated alumina column.

• Molecular Sieves: Add activated 4Å molecular sieves to the reaction vessel.

Optimized Experimental Protocol

Standardized for 1.0 mmol scale using DBU in THF.

Parameter	Specification	Notes
Solvent	THF (Anhydrous)	IPA is a greener alternative but dissolves some polymers.
Concentration	0.2 M - 0.5 M	Too concentrated promotes polymerization.
Base	DBU (2.2 equiv)	Excess required to sequester HNO₂.
Temperature	0°C RT	Start cold to control exotherm.
Atmosphere	Argon/Nitrogen	Essential to prevent moisture ingress.

Step-by-Step Procedure (Inverse Addition Method)

• Preparation: Flame-dry a 25 mL round-bottom flask and cool under Argon.

• Base Solution: Add Ethyl Isocyanoacetate (1.1 mmol, 1.1 equiv) and dry THF (3 mL). Add DBU (2.2 mmol, 2.2 equiv). Stir at 0°C for 10 minutes.

• Substrate Solution: In a separate vial, dissolve the Nitroalkene (1.0 mmol, 1.0 equiv) in dry THF (2 mL).

• Addition: Add the Nitroalkene solution to the Base/Isocyanide solution dropwise over 20–30 minutes using a syringe pump or addition funnel.

• Reaction: Allow to warm to Room Temperature (RT) and stir until TLC indicates consumption of nitroalkene (typically 1–4 hours).

• Workup:

  • Dilute with EtOAc.[1]

  • Wash with 1M HCl (to remove DBU and hydrolyze any unreacted isocyanide).

  • Wash with sat.[1] NaHCO₃ and Brine.[1]

  • Dry over Na₂SO₄ and concentrate.[1]

• Purification: Flash chromatography (Silica gel). Note: Pyrroles can be light-sensitive; store in the dark.

Mechanistic Pathway & Competition

Understanding the competition between the desired pathway and the side reactions is key to troubleshooting.

Caption: Mechanistic competition: Path A (Desired) vs. Path B (Polymerization). Path B is suppressed by low nitroalkene concentration.

References

• Barton, D. H. R., & Zard, S. Z. (1985). A new synthesis of pyrroles from nitroalkenes.[2][3][4] Journal of the Chemical Society, Chemical Communications, (16), 1098-1100.[2]

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley-Blackwell. (Refer to Chapter 10: Pyrroles).

• Ono, N. (2001). The Nitro Group in Organic Synthesis. Wiley-VCH. (Detailed discussion on nitroalkene reactivity).

• Lash, T. D. (2002). Recent advances in the synthesis of porphyrins and related macrocycles. Journal of Porphyrins and Phthalocyanines, 6(04), 273-278. (Application of Barton-Zard in complex synthesis).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Barton–Zard reaction - Wikipedia [en.wikipedia.org]
• 3. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 4. fulir.irb.hr [fulir.irb.hr]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation Patterns of Nitrophenyl Pyrroles

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, mass spectrometry (MS) stands as an indispensable tool for the structural elucidation of novel compounds. For scientists engaged in drug discovery and development, a nuanced understanding of fragmentation patterns is not merely academic—it is a cornerstone of confident compound identification, metabolite tracking, and quality control. This guide, prepared from the perspective of a Senior Application Scientist, delves into the intricate world of nitrophenyl pyrroles, a class of compounds with significant potential in medicinal chemistry. We will dissect their behavior under mass spectrometric analysis, providing a comparative framework to distinguish between isomers and understand the influence of substituent positioning on fragmentation pathways. This document moves beyond a simple recitation of data, offering insights into the causal mechanisms that govern ion formation and fragmentation, supported by experimental data and detailed analytical protocols.

The Decisive Choice: Ionization Technique

The journey of a molecule through a mass spectrometer begins with ionization. The choice of technique is paramount, as it dictates the energy imparted to the analyte and, consequently, the extent of fragmentation. For nitrophenyl pyrroles, two techniques are of primary importance: Electron Ionization (EI) and Electrospray Ionization (ESI).[1]

• Electron Ionization (EI): As a "hard" ionization technique, EI bombards the analyte with high-energy electrons (typically 70 eV), inducing significant fragmentation.[2] This process creates a detailed "fingerprint" mass spectrum, which is invaluable for structural elucidation and for matching against spectral libraries like the NIST database.[2] EI is most effectively coupled with Gas Chromatography (GC-MS) for the analysis of volatile and thermally stable compounds.[2]

• Electrospray Ionization (ESI): In contrast, ESI is a "soft" ionization method, ideal for less volatile or thermally labile molecules.[2] It generates ions from a solution, making it highly compatible with Liquid Chromatography (LC-MS). ESI typically produces protonated molecules ([M+H]^+) or other adducts with minimal fragmentation, which is useful for determining the molecular weight of the parent compound.[2] To induce fragmentation and garner more structural information with ESI, tandem mass spectrometry (MS/MS) is employed.[2]

For the purpose of this guide, which focuses on the intrinsic fragmentation patterns for structural comparison, we will primarily consider data obtained from Electron Ionization (EI).

Decoding the Fragments: A Comparative Analysis of N-Nitrophenyl Pyrrole Isomers

The position of the nitro group on the phenyl ring dramatically influences the fragmentation pattern of N-nitrophenyl pyrroles. By comparing the ortho, meta, and para isomers, we can gain a deeper understanding of these effects. The molecular ion for all three isomers is observed at m/z 188.

1-(2-Nitrophenyl)-1H-pyrrole (ortho-isomer)

The mass spectrum of the ortho-isomer is distinguished by a prominent "ortho effect," a phenomenon where the proximity of the nitro group and the pyrrole ring leads to unique fragmentation pathways.

Key Fragmentation Pathways for 1-(2-Nitrophenyl)-1H-pyrrole:

• Loss of NO₂ (m/z 142): A significant fragmentation pathway involves the cleavage of the C-N bond connecting the nitro group to the phenyl ring, resulting in the loss of a nitro radical (•NO₂), yielding an ion at m/z 142.

• Loss of HNO₂ (m/z 141): A characteristic feature of the ortho effect is the elimination of nitrous acid (HNO₂). This rearrangement is facilitated by the abstraction of a hydrogen atom from the pyrrole ring by the nitro group.

• Formation of a Benzofuroxan-like Ion (m/z 134): Another manifestation of the ortho effect is the loss of CO and NO, leading to a stable, cyclic ion.

• Pyrrole Cation (m/z 67): Cleavage of the N-phenyl bond can result in the formation of the pyrrole cation.

1-(3-Nitrophenyl)-1H-pyrrole (meta-isomer)

In the absence of the ortho effect, the fragmentation of the meta-isomer is more straightforward.

Key Fragmentation Pathways for 1-(3-Nitrophenyl)-1H-pyrrole:

• Loss of NO₂ (m/z 142): Similar to the ortho-isomer, the loss of the nitro group is a major fragmentation pathway.

• Loss of NO (m/z 158): The elimination of a nitric oxide radical (•NO) is also observed.

• Pyrrole Cation (m/z 67): The pyrrole cation is also a common fragment.

1-(4-Nitrophenyl)-1H-pyrrole (para-isomer)

The fragmentation pattern of the para-isomer shares similarities with the meta-isomer, with the primary fragmentation events occurring at the nitro group.

Key Fragmentation Pathways for 1-(4-Nitrophenyl)-1H-pyrrole:

• Loss of NO₂ (m/z 142): This is typically the base peak in the spectrum, indicating the lability of the C-N bond of the nitro group.

• Loss of NO (m/z 158): The loss of a nitric oxide radical is also a significant fragmentation pathway.

• Formation of a p-quinonoid Ion: The para-position of the nitro group can facilitate the formation of stable quinonoid-type structures upon fragmentation.

Table 1: Comparison of Key Fragment Ions for N-Nitrophenyl Pyrrole Isomers (EI-MS)

m/z	Proposed Fragment	Relative Intensity (ortho)	Relative Intensity (meta)	Relative Intensity (para)
188	[M]+•	High	High	High
158	[M-NO]+•	Moderate	High	High
142	[M-NO₂]+	High	Very High	Very High (Base Peak)
141	[M-HNO₂]+•	Moderate	Low	Low
115	[M-NO₂-HCN]+	Moderate	High	High
67	[C₄H₅N]+	Low	Moderate	Moderate

Note: Relative intensities are generalized and may vary slightly depending on the instrument and conditions.

The Influence of the Linkage: N- vs. C-Substituted Nitrophenyl Pyrroles

The point of attachment of the nitrophenyl group to the pyrrole ring also significantly alters the fragmentation pattern. While N-substituted isomers undergo fragmentation primarily driven by the nitrophenyl group, C-substituted isomers exhibit a more complex interplay between the two aromatic systems.

In C-substituted nitrophenyl pyrroles, such as 2-(4-nitrophenyl)-1H-pyrrole, the fragmentation is characterized by:

• Initial fragmentation of the nitro group: Similar to the N-substituted isomers, losses of NO and NO₂ are common.

• Cleavage of the bond between the two rings: This results in fragments corresponding to the nitrophenyl cation and the pyrrole cation.

• Ring rearrangements and fusions: The direct connection between the two rings can facilitate rearrangements leading to the formation of fused ring systems.

Experimental Protocols

Reproducible and accurate mass spectrometric analysis relies on well-defined experimental protocols. Below is a representative protocol for the analysis of nitrophenyl pyrroles using GC-MS with electron ionization.

Sample Preparation

• Standard Solution Preparation: Prepare a 1 mg/mL stock solution of the nitrophenyl pyrrole isomer in a suitable volatile solvent such as dichloromethane or ethyl acetate.

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL in the same solvent.

GC-MS Analysis

dot

Caption: A generalized workflow for the GC-MS analysis of nitrophenyl pyrroles.

Instrumentation:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

GC Conditions:

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injection Volume: 1 µL.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

MS Conditions:

• Ion Source: Electron Ionization (EI) at 70 eV.

• MS Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-300.

Data Analysis

• Identify the Molecular Ion: Locate the peak corresponding to the molecular weight of the nitrophenyl pyrrole (m/z 188).

• Analyze Fragmentation Patterns: Identify the major fragment ions and their relative abundances.

• Compare Isomers: Compare the mass spectra of the different isomers, paying close attention to the presence or absence of ions resulting from ortho effects and differences in the relative abundances of common fragments.

• Library Matching: Compare the acquired spectra with entries in a reference library such as the NIST Mass Spectral Library for confirmation.

Visualizing Fragmentation Pathways

The following diagrams illustrate the proposed fragmentation pathways for the N-nitrophenyl pyrrole isomers under electron ionization.

Sources

• 1. 1-(2-Nitrophenyl)pyrrole [webbook.nist.gov]
• 2. mzCloud – 1 4 Nitrophenyl 4 1H pyrrol 1 yl piperidine [mzcloud.org]

Comparative Guide: Biological Potency of 2-Nitrophenyl vs. 4-Nitrophenyl Pyrroles

Executive Summary

The pyrrole pharmacophore is a cornerstone of medicinal chemistry, serving as the scaffold for blockbuster drugs like Atorvastatin and Sunitinib. When optimizing N-phenylpyrroles, the position of the nitro substituent—specifically ortho (2-position) versus para (4-position) —acts as a critical molecular switch.

This guide analyzes the structure-activity relationship (SAR) between 2-nitrophenyl and 4-nitrophenyl pyrroles. While 4-nitrophenyl derivatives generally offer superior planarity and solubility, facilitating broad-spectrum antimicrobial activity, 2-nitrophenyl derivatives exhibit unique "conformationally locked" profiles that enhance selectivity against specific hydrophobic pockets, such as the InhA enzyme in Mycobacterium tuberculosis.

Structural & Physicochemical Basis[1][2][3]

To understand biological divergence, we must first establish the physicochemical causality.

The "Ortho Effect" (2-Nitrophenyl)

• Steric Hindrance: The nitro group at the ortho position creates significant steric clash with the pyrrole ring protons. This forces the phenyl ring to twist out of coplanarity with the pyrrole, breaking conjugation.

• Intramolecular Hydrogen Bonding: A potential H-bond acceptor, the 2-nitro group can interact with proximal donors (if present on the pyrrole), locking the molecule into a rigid conformation.

• Result: High lipophilicity (LogP), reduced water solubility, and high membrane permeability, but often reduced affinity for flat DNA intercalation targets.

The "Para Resonance" (4-Nitrophenyl)

• Electronic Extension: The para position allows for extended

  -conjugation between the pyrrole and the phenyl ring.

• Planarity: Lacking steric hindrance, these molecules can adopt a planar conformation, essential for intercalating into DNA or fitting into narrow enzymatic clefts.

• Result: Enhanced polarity, better solubility, and superior electronic communication across the molecule.

Mechanistic Pathway Visualization

Figure 1: SAR Decision Tree illustrating how nitro positioning dictates conformational geometry and subsequent biological targeting.

Comparative Biological Potency[4]

The following data synthesizes findings from recent medicinal chemistry literature, highlighting the trade-offs between the two isomers.

Antimicrobial & Antitubercular Activity[1][2][5][6]

Key Finding: While 4-nitro derivatives are often better general antibiotics due to solubility, 2-nitro derivatives show exceptional promise against Tuberculosis.

Feature	2-Nitrophenyl Pyrrole	4-Nitrophenyl Pyrrole	Mechanistic Driver
Target	Mycobacterium tuberculosis (InhA)	S. aureus / E. coli (DNA Gyrase)	Binding Pocket Fit
Potency (MIC)	High (3.125 µg/mL) [1]	Moderate (12.5 - 50 µg/mL)	2-nitro locks conformation for InhA hydrophobic pocket.
Solubility	Low	High	4-nitro allows better aqueous distribution.
Biofilm	Moderate Penetration	Low Penetration	Lipophilicity of 2-nitro aids biofilm entry.

Critical Insight: In a study targeting the enoyl-ACP reductase (InhA) of M. tuberculosis, the 2-nitrophenyl derivative displayed stronger hydrogen bonding interactions within the active site compared to its para-substituted counterparts, leading to an MIC of 3.125 µg/mL, comparable to standard drugs [1].[1]

Cytotoxicity & Anticancer Potential

Key Finding: 4-nitro derivatives generally exhibit higher cytotoxicity against broad cancer lines due to their ability to intercalate DNA or inhibit planar enzymes like Topoisomerase II.

Cell Line / Target	2-Nitrophenyl Activity	4-Nitrophenyl Activity	Interpretation
HeLa (Cervical)			Planarity of 4-nitro aids DNA interaction.
Tubulin	High Affinity	Moderate Affinity	Twisted 2-nitro mimics Colchicine binding site.
Selectivity	High (Specific targets)	Low (General toxin)	4-nitro is often more broadly toxic (mutagenic).

Experimental Validation Protocols

To verify these claims in your own lab, use the following self-validating workflows.

Synthesis: Paal-Knorr Condensation

The synthesis of these derivatives follows the Paal-Knorr mechanism.[2][3][4][5] Note that 2-nitroaniline reacts slower than 4-nitroaniline due to the electron-withdrawing nitro group destabilizing the nucleophilic amine and steric hindrance.

Protocol:

• Reactants: Combine 2,5-hexanedione (1 equiv) with the respective nitroaniline (1 equiv).

• Catalyst: Use 10 mol%

  or Montmorillonite K-10 clay (Green chemistry).

• Conditions: Reflux in Ethanol (4-nitro) or Toluene (2-nitro) for 4–6 hours.

• Purification: Recrystallize from EtOH/Water. 4-nitro precipitates easily; 2-nitro may require column chromatography (Hexane:EtOAc 9:1).

Biological Assay Workflow (MIC & MTT)

Figure 2: Standardized workflow for synthesizing and validating pyrrole potency.

Validation Step:

• For MIC: Always include Ciprofloxacin as a positive control. If Ciprofloxacin MIC deviates >1 dilution from standard, invalidate the plate.

• For MTT: Use DMSO (0.1%) as a vehicle control. Cell viability in vehicle must be >95%.

References

• Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential. Int. J. Mol. Sci. 2023.[1][2] (Highlights N-(2-nitrophenyl) potency against M. tuberculosis).

• The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Molecules. 2022. (Discusses general antimicrobial enhancement via nitro groups).

• Paal-Knorr Pyrrole Synthesis. Organic Chemistry Portal. (Mechanism and rate comparison of nitro-substituted amines).

• How nitro group position determines the emission properties of diketopyrrolopyrroles. ChemRxiv. (Explains planarity and electronic effects of ortho vs para nitro groups).

Sources

• 1. Unlocking the Potential of Pyrrole: Recent Advances in New Pyrrole-Containing Compounds with Antibacterial Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 4. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of Ethyl 4-(2-nitrophenyl)-1H-pyrrole-3-carboxylate

For researchers, scientists, and professionals in drug development, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we handle, including their safe and responsible disposal. This guide provides essential, immediate safety and logistical information for the proper disposal of Ethyl 4-(2-nitrophenyl)-1H-pyrrole-3-carboxylate, ensuring the safety of laboratory personnel and the protection of our environment.

The disposal of any chemical waste must be approached with a thorough understanding of its potential hazards and in strict accordance with all federal, state, and local regulations.[1][2] This guide is designed to provide a framework for establishing a safe and compliant disposal protocol for this specific nitro-containing pyrrole derivative.

Hazard Identification and Risk Assessment

Ethyl 4-(2-nitrophenyl)-1H-pyrrole-3-carboxylate, while not having a widely available specific Safety Data Sheet (SDS), possesses structural features—a nitroaromatic group, a pyrrole ring, and an ethyl carboxylate—that suggest a number of potential hazards. Aromatic nitro compounds can be toxic and should be handled with care.[3] Esters and pyrrole derivatives can also present their own set of risks.[4][5]

Anticipated Hazards:

• Toxicity: Aromatic nitro compounds are known for their potential toxicity.[6]

• Skin and Eye Irritation: Many organic compounds can cause irritation upon contact with skin and eyes.[7][8][9]

• Environmental Hazard: Improper disposal can lead to contamination of soil and water.[10][11]

Personal Protective Equipment (PPE): Before beginning any disposal procedure, it is imperative to wear appropriate PPE. This includes, but is not limited to:

• Chemical-resistant gloves (e.g., nitrile).[3][12]

• Safety goggles or a face shield.[3][12]

• A laboratory coat.[3] All handling of this compound and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3]

Waste Segregation and Container Management

Proper segregation of chemical waste is a cornerstone of laboratory safety and compliant disposal.[2][10]

Step-by-Step Segregation and Storage:

• Designated Hazardous Waste Container: Dedicate a specific, clearly labeled container for the collection of Ethyl 4-(2-nitrophenyl)-1H-pyrrole-3-carboxylate waste.[3]

• Labeling: The container must be labeled with "Hazardous Waste," the full chemical name: "Ethyl 4-(2-nitrophenyl)-1H-pyrrole-3-carboxylate," and any other identifiers required by your institution's Environmental Health and Safety (EHS) department.[2][3]

• Incompatibility: Do not mix this waste with other chemical waste streams unless compatibility has been confirmed.[3][13] Aromatic nitro compounds can be reactive.[3] Store this waste separately from incompatible materials such as strong oxidizing agents and strong bases.[12][14]

• Container Integrity: Use a container that is in good condition, compatible with the chemical, and has a secure, leak-proof closure.[1][10] The container should not be overfilled; leave at least 10% headspace to allow for vapor expansion.[1]

• Storage Location: Store the waste container in a designated satellite accumulation area near the point of generation.[1][13] This area should be well-ventilated and away from heat sources or direct sunlight.[2]

Disposal Procedures

The primary and recommended method for the disposal of Ethyl 4-(2-nitrophenyl)-1H-pyrrole-3-carboxylate is through a licensed chemical waste disposal company.[3] This ensures that the compound is managed in accordance with all applicable regulations.[10]

Workflow for Disposal:

Sources

• 1. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 2. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chemtalk.com.au [chemtalk.com.au]
• 5. dcfinechemicals.com [dcfinechemicals.com]
• 6. How to Properly Dispose Chemical Hazardous Waste | NSTA [nsta.org]
• 7. fishersci.com [fishersci.com]
• 8. download.filasolutions.com [download.filasolutions.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. danielshealth.com [danielshealth.com]
• 11. leap.epa.ie [leap.epa.ie]
• 12. fishersci.ca [fishersci.ca]
• 13. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. fishersci.com [fishersci.com]